[1-(2-fluoro-4-methoxybenzyl)-3-piperidinyl](3-methyl-2-thienyl)methanone

• IUPAC Name: [1-[(2-fluoro-4-methoxyphenyl)methyl]piperidin-3-yl]-(3-methylthiophen-2-yl)methanone
• InChI: InChI=1S/C19H22FNO2S/c1-13-7-9-24-19(13)18(22)15-4-3-8-21(12-15)11-14-5-6-16(23-2)10-17(14)20/h5-7,9-10,15H,3-4,8,11-12H2,1-2H3
• InChI Key: UEROROQIZAVJSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C(=O)C2CCCN(C2)CC3=C(C=C(C=C3)OC)F
• Molecular Formula: C19H22FNO2S
• Molecular Weight: 347.4 g/mol

Description

[1-(2-fluoro-4-methoxybenzyl)-3-piperidinyl](3-methyl-2-thienyl)methanone, also known as FMT, is a synthetic compound that has shown potential in scientific research applications. FMT belongs to the class of piperidine derivatives and has a unique chemical structure that makes it a promising candidate for further study.

Mechanism of Action

The mechanism of action of [1-(2-fluoro-4-methoxybenzyl)-3-piperidinyl](3-methyl-2-thienyl)methanone is not fully understood, but it is believed to act as a dopamine receptor agonist. This means that it binds to dopamine receptors in the brain and activates them, leading to increased dopamine release and signaling.
Biochemical and Physiological Effects:
[1-(2-fluoro-4-methoxybenzyl)-3-piperidinyl](3-methyl-2-thienyl)methanone has been shown to have a range of biochemical and physiological effects, including increased dopamine release, altered motor behavior, and changes in gene expression. These effects suggest that [1-(2-fluoro-4-methoxybenzyl)-3-piperidinyl](3-methyl-2-thienyl)methanone may have potential in the treatment of neurological disorders that involve dopamine dysfunction.

Advantages and Limitations for Lab Experiments

One advantage of using [1-(2-fluoro-4-methoxybenzyl)-3-piperidinyl](3-methyl-2-thienyl)methanone in lab experiments is its unique chemical structure, which makes it a promising candidate for further study. However, one limitation is that its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for the study of [1-(2-fluoro-4-methoxybenzyl)-3-piperidinyl](3-methyl-2-thienyl)methanone. One direction is to further investigate its mechanism of action and potential use in the treatment of neurological disorders. Another direction is to explore its potential as a tool for studying dopamine signaling and function in the brain. Additionally, the synthesis of [1-(2-fluoro-4-methoxybenzyl)-3-piperidinyl](3-methyl-2-thienyl)methanone derivatives with improved potency and selectivity may lead to the development of more effective therapeutic agents.

Scientific Research Applications

[1-(2-fluoro-4-methoxybenzyl)-3-piperidinyl](3-methyl-2-thienyl)methanone has been studied for its potential use in various scientific research applications. One such application is in the field of neuroscience, where [1-(2-fluoro-4-methoxybenzyl)-3-piperidinyl](3-methyl-2-thienyl)methanone has been shown to exhibit affinity for dopamine receptors and may have potential in the treatment of neurological disorders such as Parkinson's disease.